2-(diethylamino)ethyl N-ethylcarbamate
Description
“2-(diethylamino)ethyl N-ethylcarbamate” is a carbamate ester based on its name. Carbamate esters are organic compounds that contain a functional group derived from carbamic acid . They are used in a variety of applications, including as solvents, plasticizers, and in the manufacture of pharmaceuticals and pesticides .
Synthesis Analysis
While specific synthesis methods for “2-(diethylamino)ethyl N-ethylcarbamate” are not available, carbamate esters are typically synthesized by reacting an amine with an isocyanate or a chloroformate .Molecular Structure Analysis
The molecular structure of “2-(diethylamino)ethyl N-ethylcarbamate” can be inferred from its name. It likely contains a carbamate group (-OCONR2), where one of the R groups is an ethyl group and the other is a 2-(diethylamino)ethyl group .Safety and Hazards
properties
CAS RN |
18515-57-6 |
|---|---|
Molecular Formula |
C9H20N2O2 |
Molecular Weight |
188.27 g/mol |
IUPAC Name |
2-(diethylamino)ethyl N-ethylcarbamate |
InChI |
InChI=1S/C9H20N2O2/c1-4-10-9(12)13-8-7-11(5-2)6-3/h4-8H2,1-3H3,(H,10,12) |
InChI Key |
RUENJKTUESTWJT-UHFFFAOYSA-N |
SMILES |
CCNC(=O)OCCN(CC)CC |
Canonical SMILES |
CCNC(=O)OCCN(CC)CC |
Other CAS RN |
18515-57-6 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(3,4-Difluorophenyl)methylidene]-2-methyl-1,3-oxazol-5(4H)-one](/img/structure/B3187916.png)
![[1,1'-Biphenyl]-3,4-diamine, 4'-chloro-](/img/structure/B3187991.png)
